N-(2-Methoxy-4-methylsulfanylbutyl)-2-(3-methoxyphenyl)acetamide

• IUPAC Name: N-(2-methoxy-4-methylsulfanylbutyl)-2-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C15H23NO3S/c1-18-13-6-4-5-12(9-13)10-15(17)16-11-14(19-2)7-8-20-3/h4-6,9,14H,7-8,10-11H2,1-3H3,(H,16,17)
• InChI Key: YAYKNPKWJQAYFS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CC(=O)NCC(CCSC)OC
• Molecular Formula: C15H23NO3S
• Molecular Weight: 297.4 g/mol

Description

N-(2-Methoxy-4-methylsulfanylbutyl)-2-(3-methoxyphenyl)acetamide, also known as MMBA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic properties. MMBA belongs to the class of compounds known as fatty acid amides, which have been shown to have various physiological effects.

Mechanism of Action

The exact mechanism of action of N-(2-Methoxy-4-methylsulfanylbutyl)-2-(3-methoxyphenyl)acetamide is not fully understood, but it is thought to involve the activation of the endocannabinoid system. The endocannabinoid system is a complex signaling system that plays a role in regulating various physiological processes, including pain, inflammation, and mood.
Biochemical and Physiological Effects:
N-(2-Methoxy-4-methylsulfanylbutyl)-2-(3-methoxyphenyl)acetamide has been shown to have various biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models, suggesting that it may have potential as a treatment for inflammatory and neuropathic pain conditions. It has also been found to have antioxidant properties, which may help protect against oxidative stress and cellular damage.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-Methoxy-4-methylsulfanylbutyl)-2-(3-methoxyphenyl)acetamide in lab experiments is that it is relatively easy to synthesize and purify. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(2-Methoxy-4-methylsulfanylbutyl)-2-(3-methoxyphenyl)acetamide. One area of interest is its potential as a treatment for inflammatory lung diseases, such as acute respiratory distress syndrome (ARDS). Another area of interest is its potential as a treatment for chronic pain conditions, such as neuropathic pain. Further research is needed to fully understand the mechanism of action of N-(2-Methoxy-4-methylsulfanylbutyl)-2-(3-methoxyphenyl)acetamide and to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of N-(2-Methoxy-4-methylsulfanylbutyl)-2-(3-methoxyphenyl)acetamide involves the reaction of 3-methoxyphenylacetic acid with 2-amino-4-methylthiobutanol in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then acetylated using acetic anhydride to yield N-(2-Methoxy-4-methylsulfanylbutyl)-2-(3-methoxyphenyl)acetamide.

Scientific Research Applications

N-(2-Methoxy-4-methylsulfanylbutyl)-2-(3-methoxyphenyl)acetamide has been the subject of several scientific studies due to its potential therapeutic properties. One study found that N-(2-Methoxy-4-methylsulfanylbutyl)-2-(3-methoxyphenyl)acetamide has anti-inflammatory effects in a mouse model of acute lung injury, suggesting that it may have potential as a treatment for inflammatory lung diseases. Another study found that N-(2-Methoxy-4-methylsulfanylbutyl)-2-(3-methoxyphenyl)acetamide has analgesic effects in a rat model of neuropathic pain, suggesting that it may have potential as a treatment for chronic pain.